Cas no 189769-47-9 (1-Aminopentan-2-ol)
1-Aminopentan-2-ol structure
Product Name:1-Aminopentan-2-ol
CAS No:189769-47-9
MF:C5H13NO
MW:103.162821531296
CID:2786851
Update Time:2023-08-07
1-Aminopentan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-aminopentan-2-ol
- 1-Amino-pentan-2-ol
- 1-Amino-2-pentanol
- USAF CS-3
- 2-Pentanol, 1-amino-
- N-Propylethanolamine
- NSC445
- propylethanolamine
- 2-ethylhexylacetate
- WLN: ZYQ4
- 1-amino-2-hydroxy-pentane
- E76713
- Z1020680272
- 1-Aminopentan-2-ol
-
- Inchi: 1S/C5H13NO/c1-2-3-5(7)4-6/h5,7H,2-4,6H2,1H3
- InChI Key: ZRUPXAZUXDFLTG-UHFFFAOYSA-N
- SMILES: OC(CN)CCC
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 3
- Complexity: 39.1
- XLogP3: -0.1
- Topological Polar Surface Area: 46.2
1-Aminopentan-2-ol Related Literature
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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